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Compound of Interest

Compound Name: Tetromycin C1

Cat. No.: B15562512

A comprehensive search of publicly available scientific literature and databases has revealed
insufficient data to create a detailed in vivo administration guide for the compound specified as
"Tetromycin C1."

While "Tetromycin C1" is identified as an antibiotic bactericide isolated from Streptomyces sp.,
there is a notable absence of published research detailing its in vivo application.[1] Specifically,
no information could be found regarding:

» Animal Models: Studies utilizing specific animal models to investigate the efficacy or safety of
Tetromycin C1.

o Pharmacokinetics: Data on the absorption, distribution, metabolism, and excretion (ADME)
of Tetromycin C1 in any living organism.

o Toxicology: Reports on the potential toxicity, LD50 (median lethal dose), or No-Observed-
Adverse-Effect Level (NOAEL) of Tetromycin C1.

e Mechanism of Action: Detailed signaling pathways or molecular targets specific to
Tetromycin C1.

The term "Tetromycin" may be a less common name or could be easily confused with the well-
researched class of Tetracycline antibiotics. The tetracycline family, which includes drugs like
tetracycline, doxycycline, and minocycline, has a broad spectrum of antibacterial activity and
functions by inhibiting protein synthesis in bacteria.[2][3][4] This is achieved by binding to the
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30S ribosomal subunit, which prevents the attachment of aminoacyl-tRNA to the ribosomal
acceptor site.[3][4]

Due to the lack of specific data for "Tetromycin C1," the core requirements of this request,
including the creation of detailed application notes, protocols, quantitative data tables, and
signaling pathway diagrams, cannot be fulfilled at this time. Providing such a guide would
require speculative information that is not supported by scientific evidence.

For researchers, scientists, and drug development professionals interested in this area, it is
recommended to consult resources on the broader class of tetracycline antibiotics, for which
extensive in vivo data and protocols are available. However, it is crucial to note that direct
extrapolation of data from other tetracyclines to Tetromycin C1 would be scientifically invalid
without specific experimental verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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